Cas no 1311166-12-7 (5-fluoro-2-(2-phenylethoxy)phenylboronic acid)

• Product Name: 5-fluoro-2-(2-phenylethoxy)phenylboronic acid
• CAS No: 1311166-12-7
• MF: C₁₄H₁₄BFO₃
• MW: 260.068567752838
• MDL: MFCD12634059
• CID: 4587554
• PubChem ID: 43327940
• Update Time: 2025-06-08

5-fluoro-2-(2-phenylethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [5-fluoro-2-(2-phenylethoxy)phenyl]boronic acid
• 5-fluoro-2-(2-phenethyloxy)phenyl]boronic acid
• 5-fluoro-2-(2-phenylethoxy)phenylboronic acid

• MDL： MFCD12634059
• Inchi： 1S/C14H14BFO3/c16-12-6-7-14(13(10-12)15(17)18)19-9-8-11-4-2-1-3-5-11/h1-7,10,17-18H,8-9H2
• InChI Key： UPUKFGZSYHLUCB-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC=C1OCCC1=CC=CC=C1)(O)O

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 456.5±55.0 °C at 760 mmHg
• Flash Point: 229.9±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-fluoro-2-(2-phenylethoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-fluoro-2-(2-phenylethoxy)phenylboronic acid

Comprehensive Overview of 5-Fluoro-2-(2-phenylethoxy)phenylboronic Acid (CAS No. 1311166-12-7)

5-Fluoro-2-(2-phenylethoxy)phenylboronic acid (CAS No. 1311166-12-7) is a specialized boronic acid derivative widely recognized for its utility in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. The presence of both a fluoro substituent and a phenylethoxy group enhances its reactivity and selectivity, making it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 5-fluoro-2-(2-phenylethoxy)phenylboronic acid has surged due to its applications in developing targeted therapies and bioconjugation. Researchers are particularly interested in its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are at the forefront of cancer treatment and neurodegenerative disease research. Its boronic acid moiety also facilitates interactions with biological targets, such as enzymes and receptors, enabling precise modulation of cellular pathways.

The compound's CAS number 1311166-12-7 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Users often inquire about its synthetic routes, purity specifications, and handling protocols, underscoring the need for reliable suppliers and detailed technical data. Additionally, its compatibility with green chemistry principles, such as minimizing waste and using eco-friendly solvents, aligns with the global push for sustainable synthesis.

From a structural perspective, the 5-fluoro group imparts electron-withdrawing effects, while the 2-phenylethoxy side chain contributes to lipophilicity, influencing the compound's pharmacokinetic properties. These features are critical for optimizing drug bioavailability and blood-brain barrier penetration, topics of high interest in central nervous system (CNS) drug development. As such, this boronic acid derivative is often featured in patents and publications related to neurological disorders and psychiatric medications.

Beyond pharmaceuticals, 5-fluoro-2-(2-phenylethoxy)phenylboronic acid finds applications in agrochemicals and functional materials. Its ability to form stable complexes with diols and other biomolecules makes it a candidate for sensor development and diagnostic tools. For instance, it could be employed in glucose sensing or environmental monitoring, addressing contemporary challenges in healthcare and sustainability.

In summary, CAS No. 1311166-12-7 represents a versatile and high-value compound with broad implications across multiple scientific disciplines. Its unique chemical properties and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking to explore its potential, thorough understanding of its reactivity, stability, and applications is essential to unlocking innovative solutions in life sciences and beyond.